Cas no 261735-04-0 (3-Indolylacetic acid amidoxime)

• Product Name: 3-Indolylacetic acid amidoxime
• CAS No: 261735-04-0
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD00787843
• CID: 5165360
• Update Time: 2026-03-04

3-Indolylacetic acid amidoxime Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanimidamide, N'-hydroxy-, [C(Z)]- (9CI)
• N-Hydroxy-2-(1H-indol-3-yl)-acetamidine
• 3-Indolylacetic acid amidoxime

• MDL： MFCD00787843
• Inchi： 1S/C10H11N3O/c11-10(13-14)5-7-6-12-9-4-2-1-3-8(7)9/h1-4,6,12,14H,5H2,(H2,11,13)
• InChI Key： UUOLQXBJGBOJGQ-UHFFFAOYSA-N
• SMILES： O/N=C(/CC1=CNC2C=CC=CC1=2)\N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 1
• Topological Polar Surface Area: 74.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 3-Indolylacetic acid amidoxime

Comprehensive Analysis of 3-Indolylacetic acid amidoxime (CAS No. 261735-04-0): Properties, Applications, and Research Insights

3-Indolylacetic acid amidoxime (CAS No. 261735-04-0) is a specialized organic compound that has garnered significant attention in biochemical and pharmaceutical research. This compound, derived from indole-3-acetic acid (IAA), features an amidoxime functional group, which enhances its reactivity and potential applications. Researchers are increasingly exploring its role in plant growth regulation, enzyme inhibition, and drug development, making it a subject of interest in both academic and industrial settings.

The structural uniqueness of 3-Indolylacetic acid amidoxime lies in its hybrid indole-amidoxime backbone, which allows it to interact with biological systems in distinct ways. Recent studies highlight its potential as a nitric oxide synthase (NOS) inhibitor, a property that could pave the way for novel therapeutic agents targeting inflammation and neurodegenerative diseases. Additionally, its chelating properties make it a candidate for metal ion sequestration in environmental and analytical chemistry.

In the context of agricultural science, 3-Indolylacetic acid amidoxime is being investigated for its ability to modulate auxin-like activity. Auxins are critical for plant development, and synthetic analogs like this compound could offer solutions for crop yield optimization and stress resistance. With the growing demand for sustainable farming practices, such research aligns with global trends toward precision agriculture and bio-based solutions.

From a synthetic chemistry perspective, the preparation of 3-Indolylacetic acid amidoxime involves multi-step organic reactions, often starting from indole-3-acetic acid or its derivatives. The amidoximation process typically employs hydroxylamine or its salts under controlled conditions. Researchers emphasize the importance of reaction optimization to improve yields and purity, which is crucial for scaling up laboratory protocols to industrial production.

The compound's spectroscopic characterization (e.g., NMR, IR, and MS) reveals key insights into its molecular conformation and stability. For instance, the amidoxime moiety exhibits characteristic absorption bands in infrared spectra, while proton NMR signals confirm the indole ring substitution pattern. Such data are vital for quality control and regulatory compliance in pharmaceutical applications.

Emerging trends in computational chemistry have enabled in silico studies of 3-Indolylacetic acid amidoxime, predicting its binding affinities to biological targets like enzymes or receptors. Molecular docking simulations suggest potential interactions with plant hormone receptors or human metabolic enzymes, opening avenues for rational drug design. These approaches align with the broader adoption of AI-driven drug discovery in the pharmaceutical industry.

Environmental and safety assessments of 3-Indolylacetic acid amidoxime indicate low acute toxicity, but comprehensive ecotoxicological studies are still underway. Regulatory agencies emphasize the need for green chemistry principles in its synthesis and disposal, reflecting the increasing focus on sustainable chemical practices. This aligns with consumer and industry demands for eco-friendly alternatives in agrochemicals and pharmaceuticals.

In summary, 3-Indolylacetic acid amidoxime (CAS No. 261735-04-0) represents a versatile compound with interdisciplinary relevance. Its applications span agriculture, medicine, and materials science, driven by its unique structural and functional properties. Ongoing research continues to uncover new potentials, ensuring its place in the future of bioactive small molecules.